Cas no 42522-59-8 (Methylmalonic Acid-d3)

• Product Name: Methylmalonic Acid-d3
• CAS No: 42522-59-8
• MF: C₄H₆O₄
• MW: 121.106526851654
• CID: 325170
• PubChem ID: 24872550
• Update Time: 2025-05-21

Methylmalonic Acid-d3 Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid,methyl-d3- (9CI)
• Methylmalonic Acid-d3
• Methyl-D3-malonic acid solution
• Methylmalonic Acid-d
• 2-(trideuteriomethyl)propanedioic acid
• Methyl-D3-malonic acid

• Inchi： 1S/C4H6O4/c1-2(3(5)6)4(7)8/h2H,1H3,(H,5,6)(H,7,8)/i1D3
• InChI Key： ZIYVHBGGAOATLY-FIBGUPNXSA-N
• SMILES： OC(C(C(=O)O)C([2H])([2H])[2H])=O

Computed Properties

• Exact Mass: 121.04500
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.1

Experimental Properties

• Color/Form: Not available
• Melting Point: 134-136 °C (lit.)
• Flash Point: Fahrenheit: 35.6 ° f
  Celsius: 2 ° c
  
• PSA: 74.60000
• LogP: -0.20830
• Color/Form: 1.0 mg/mL in acetonitrile
• Solubility: Not available

Methylmalonic Acid-d3 Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/22-36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Storage Condition：−20°C
• Risk Phrases：R20/22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on Methylmalonic Acid-d3

Methylmalonic Acid-d3: A Comprehensive Overview

Methylmalonic Acid-d3, also known as d3-Methylmalonic Acid and referenced by its CAS number CAS 42522-59-8, is a compound that has garnered significant attention in the fields of biochemistry, nutrition, and metabolic research. This compound is a deuterated derivative of methylmalonic acid, a naturally occurring organic compound that plays a crucial role in various biochemical pathways. The addition of deuterium atoms in the form of d3 provides unique properties that make it valuable for isotopic labeling in research studies.

The chemical structure of Methylmalonic Acid-d3 consists of a carboxylic acid group attached to a branched alkyl chain, with three deuterium atoms incorporated into the molecule. This deuterium substitution is strategically placed to facilitate its use as a stable isotope tracer. The compound is often utilized in metabolic studies to track the fate of methylmalonic acid within biological systems, providing insights into its role in metabolism, particularly in relation to vitamin B12 deficiency and other metabolic disorders.

Recent advancements in mass spectrometry have further enhanced the utility of Methylmalonic Acid-d3 as an internal standard. Researchers have employed this compound to quantify methylmalonic acid levels in biological samples, such as plasma and urine, with high precision. These studies have contributed to a better understanding of the relationship between methylmalonic acid metabolism and various health conditions, including cardiovascular diseases and neurological disorders.

In the context of nutrition, Methylmalonic Acid-d3 has been instrumental in investigating the bioavailability and metabolism of methylmalonic acid in humans. Studies have shown that dietary intake of methylmalonic acid can influence its plasma levels, which are closely linked to vitamin B12 status. This has implications for dietary recommendations and the development of nutritional interventions aimed at maintaining optimal vitamin B12 levels.

The application of Methylmalonic Acid-d3 extends beyond human health research. It has also been used in animal studies to explore the metabolic pathways involved in energy production and lipid metabolism. These studies have provided valuable insights into the role of methylmalonic acid in mitochondrial function and its potential impact on metabolic disorders such as obesity and diabetes.

From a technological standpoint, the synthesis of Methylmalonic Acid-d3 involves advanced chemical processes that ensure high purity and isotopic enrichment. The availability of this compound has been facilitated by advancements in synthetic chemistry, making it accessible for researchers worldwide. Its widespread use underscores its importance as a tool for advancing our understanding of metabolic processes and human health.

In conclusion, Methylmalonic Acid-d3, with its unique properties and versatile applications, continues to be a valuable compound in scientific research. As new studies emerge, particularly those leveraging cutting-edge analytical techniques like metabolomics and stable isotope tracing, the role of this compound is expected to expand further. Its contribution to the field of biochemistry and nutrition highlights its significance as both a research tool and a potential biomarker for metabolic health.